Cas no 1908-61-8 (4-Bromo[2.2]paracyclophane)

4-Bromo[2.2]paracyclophane is a brominated derivative of [2.2]paracyclophane, a strained aromatic hydrocarbon with two para-substituted benzene rings bridged by ethylene linkers. The introduction of a bromine atom at the 4-position enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Its rigid, three-dimensional structure makes it valuable in materials science for constructing supramolecular architectures or functionalized polymers. The compound’s high purity and well-defined stereochemistry ensure reproducibility in research applications. Its stability under standard conditions facilitates handling and storage, while its reactivity enables precise modifications for advanced chemical and material development.
4-Bromo[2.2]paracyclophane structure
4-Bromo[2.2]paracyclophane structure
Product Name:4-Bromo[2.2]paracyclophane
CAS No:1908-61-8
MF:C16H15Br
MW:287.1943
MDL:MFCD00187358
CID:118203
PubChem ID:11044379
Update Time:2025-05-26

4-Bromo[2.2]paracyclophane Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5-bromo-
    • 4-Bromo[2.2]paracyclophane
    • (+/-)-4-bromo[2.2]paracyclophane
    • 2-bromo[2.2]paracyclophane
    • 2-bromo-paracyclophane
    • 5-bromotricyclo[8.2.2.2^{4,7}]hexadeca-1(12),4,6,10,13,15-hexaene
    • rac-4-bromo[2.2]paracyclophane
    • Racemic-4-bromo[2,2]paracyclophane
    • 5-Bromo[2.2]paracyclophane
    • racemic-4-Bromo[2.2]paracyclophane
    • 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N
    • BrC1=C2CCC3=CC=C(C=C3)CCC(C=C2)=C1
    • doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N
    • 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.5
    • 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.4
    • 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.1
    • 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.3
    • doi
    • 37503-79-0
    • doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.4
    • 5-bromotricyclo[8.2.2.24,7]hexadeca-1(13),4,6,10(14),11,15-hexaene
    • E77213
    • MFCD00187358
    • 37503-80-3
    • DB-044746
    • doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.1
    • (1S)-5-Bromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
    • doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.3
    • (R)-4-Bromo[2.2]paracyclophane
    • (1R)-5-Bromotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
    • DTXSID20453170
    • F77730
    • (S)-4-Bromo[2.2]paracyclophane
    • 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.6
    • 13-BROMOTRICYCLO[8.2.2.2?,?]HEXADECA-1(12),4,6,10,13,15-HEXAENE
    • 10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.7
    • CS-0098583
    • 1908-61-8
    • doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.6
    • CS-0098587
    • SCHEMBL2262585
    • doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.8
    • doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.5
    • doi:10.14272/RJOYWTPJYZNRJD-UHFFFAOYSA-N.7
    • (R)-(-)-4-BROMO[2.2]PARACYCLOPHANE
    • SY068441
    • MDL: MFCD00187358
    • Inchi: 1S/C16H15Br/c17-16-11-14-6-5-12-1-3-13(4-2-12)7-9-15(16)10-8-14/h1-4,8,10-11H,5-7,9H2
    • InChI Key: RJOYWTPJYZNRJD-UHFFFAOYSA-N
    • SMILES: BrC1C([H])=C2C([H])=C([H])C=1C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C2([H])[H]

Computed Properties

  • Exact Mass: 286.03600
  • Monoisotopic Mass: 286.03571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not available
  • Density: 1.319
  • Boiling Point: 370.5°Cat760mmHg
  • Flash Point: 174.6°C
  • Refractive Index: 1.608
  • PSA: 0.00000
  • LogP: 4.33290
  • Solubility: Not available

4-Bromo[2.2]paracyclophane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
06-0104-500mg
racemic-4-Bromo[2.2]paracyclophane,min.95%
1908-61-8 min.95%
500mg
684CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
06-0104-2g
racemic-4-Bromo[2.2]paracyclophane,min.95%
1908-61-8 min.95%
2g
2066CNY 2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B932795-100mg
4-Bromo[2.2]paracyclophane
1908-61-8 98%
100mg
¥107.10 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B932795-250mg
4-Bromo[2.2]paracyclophane
1908-61-8 98%
250mg
¥159.30 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B932795-1g
4-Bromo[2.2]paracyclophane
1908-61-8 98%
1g
¥414.00 2022-09-29
eNovation Chemicals LLC
Y1244502-5g
4-BROMO[2.2]PARACYCLOPHANE
1908-61-8 98%
5g
$185 2024-06-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B49945-250mg
Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5-bromo-
1908-61-8 98%
250mg
¥83.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B49945-1g
Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5-bromo-
1908-61-8 98%
1g
¥226.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B49945-100mg
Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5-bromo-
1908-61-8 98%
100mg
¥60.0 2024-07-16
abcr
AB181932-500 mg
racemic-4-Bromo[2.2]paracyclophane, 95%; .
1908-61-8 95%
500mg
€76.20 2023-06-23

4-Bromo[2.2]paracyclophane Related Literature

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent